Cas no 813433-76-0 (tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate)

Tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate is a chiral morpholine derivative featuring a tert-butyl carbamate protecting group and a 2-hydroxyethyl side chain. This compound is valuable in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules, due to its stereospecificity and functional group versatility. The tert-butyloxycarbonyl (Boc) group enhances stability, facilitating handling and storage, while the hydroxyethyl moiety offers a reactive site for further derivatization. Its well-defined stereochemistry at the 3-position ensures precise control in asymmetric synthesis. This intermediate is commonly employed in peptide chemistry and medicinal chemistry research, where high purity and structural integrity are critical.
tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate structure
813433-76-0 structure
Product Name:tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
CAS No:813433-76-0
MF:C11H21NO4
MW:231.28874373436
MDL:MFCD12406993
CID:821557
PubChem ID:44182330
Update Time:2025-11-02

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-N-Boc-3-(2-Hydroxyethyl)morpholine
    • tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
    • (3S)-3-(2-Hydroxyethyl)-4-morpholinecarboxylic acid tert-butyl ester
    • (5S)-N-tert-butoxycarbonyl-5-(2-hydroxyethyl)morpholine
    • BH074
    • FC0088
    • 1,1-Dimethylethyl (3S)-3-(2-hydroxyethyl)-4-morpholinecarboxylate (ACI)
    • DTXSID20657777
    • (S)-tert-butyl3-(2-hydroxyethyl)morpholine-4-carboxylate
    • MFCD12406993
    • (S)-N-Boc-Morpholine-3-acetic acid
    • SCHEMBL18914800
    • (3S)-4-Boc-3-(2-hydroxyethyl)morpholine
    • 813433-76-0
    • MFCD16621579
    • AKOS016007734
    • (S)-tert-butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
    • AS-40691
    • CS-0048553
    • MDL： MFCD12406993
    • Inchi： 1S/C11H21NO4/c1-11(2,3)16-10(14)12-5-7-15-8-9(12)4-6-13/h9,13H,4-8H2,1-3H3/t9-/m0/s1
    • InChI Key： ISQYKHGGGYDEKA-VIFPVBQESA-N
    • SMILES： C([C@H]1COCCN1C(=O)OC(C)(C)C)CO

Computed Properties

  • Exact Mass: 231.14700
  • Monoisotopic Mass: 231.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 59Ų

Experimental Properties

  • Density: 1.097
  • Boiling Point: 336℃
  • Flash Point: 157℃
  • PSA: 59.00000
  • LogP: 0.94260

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A449036841-250mg
(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
250mg
 $328.57 2023-09-01
Alichem
A449036841-1g
(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
1g
 $836.85 2023-09-01
Alichem
A449036841-5g
(S)-tert-Butyl 3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
5g
 $2533.40 2023-09-01
Chemenu
CM104863-1g
tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
1g
 $504 2021-08-06
Chemenu
CM104863-5g
tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
5g
 $1510 2021-08-06
Chemenu
CM104863-250mg
tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
250mg
 $263 2024-07-23
Chemenu
CM104863-1g
tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate
 813433-76-0 97%
1g
 $652 2024-07-23
abcr
AB480637-100 mg
(S)-N-Boc-3-(2-Hydroxyethyl)morpholine; .
 813433-76-0
100MG
 €226.30 2022-06-09
abcr
AB480637-250 mg
(S)-N-Boc-3-(2-Hydroxyethyl)morpholine; .
 813433-76-0
250MG
 €409.60 2022-06-09
abcr
AB480637-500 mg
(S)-N-Boc-3-(2-Hydroxyethyl)morpholine; .
 813433-76-0
500MG
 €656.00 2022-06-09

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Production Method

Production Method 1

761460-04-2 761460-04-2
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
Enzymatic resolution of cyclic N-Boc protected β-amino acids
Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Production Method 2

761460-02-0 761460-02-0
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran ,  Water ;  pH 7, 25 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  10 h, pH 7, 25 °C; pH 8, rt
1.3 Reagents: Hydrogen ion Solvents: Water ;  pH 2, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
Enzymatic resolution of cyclic N-Boc protected β-amino acids
Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Production Method 3

24424-99-5 24424-99-5
813433-72-6 813433-72-6
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Acetyl chloride Solvents: Ethanol
1.2 Reagents: Hydrochloric acid Solvents: Methanol ;  36 h, rt
1.3 Reagents: Triethylamine Solvents: Dichloromethane ;  30 h, rt; rt → 40 °C; 4 h, 40 °C
2.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran ,  Water ;  pH 7, 25 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  10 h, pH 7, 25 °C; pH 8, rt
2.3 Reagents: Hydrogen ion Solvents: Water ;  pH 2, rt
3.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
Enzymatic resolution of cyclic N-Boc protected β-amino acids
Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Production Method 4

813433-69-1 813433-69-1
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Ozone Solvents: Methanol ,  Dichloromethane ;  rt → -78 °C; 10 h, -78 °C
1.2 Reagents: Formic acid ,  Hydrogen peroxide Solvents: Water ;  0.5 h, reflux; 12 h, rt
1.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  3 h, reflux
2.1 Reagents: Acetyl chloride Solvents: Ethanol
2.2 Reagents: Hydrochloric acid Solvents: Methanol ;  36 h, rt
2.3 Reagents: Triethylamine Solvents: Dichloromethane ;  30 h, rt; rt → 40 °C; 4 h, 40 °C
3.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran ,  Water ;  pH 7, 25 °C
3.2 Reagents: Sodium hydroxide Solvents: Water ;  10 h, pH 7, 25 °C; pH 8, rt
3.3 Reagents: Hydrogen ion Solvents: Water ;  pH 2, rt
4.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
Enzymatic resolution of cyclic N-Boc protected β-amino acids
Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

Production Method 5

761460-04-2 761460-04-2
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
An efficient synthesis of chiral cyclic β-amino acids via asymmetric hydrogenation
Pousset, Cyrille; et al, Synlett, 2004, (15), 2766-2770

Production Method 6

1000806-54-1 1000806-54-1
813433-76-0 813433-76-0
Reaction Conditions
1.1 Solvents: Chloroform ;  rt → -50 °C
1.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ;  70 h, -50 °C → -30 °C
1.3 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 30 min, 0 °C
1.4 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine
Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286

Production Method 7

441752-75-6 441752-75-6
813433-76-0 813433-76-0
Reaction Conditions
1.1 Catalysts: (SP-5-41)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-m… Solvents: Dichloromethane ;  15 h, rt
2.1 Solvents: Chloroform ;  rt → -50 °C
2.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ;  70 h, -50 °C → -30 °C
2.3 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 30 min, 0 °C
2.4 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine
Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286

Production Method 8

839710-30-4 839710-30-4
813433-76-0 813433-76-0
Reaction Conditions
1.1 Catalysts: Di-μ-chlorobis[(1,2,5,6-η)-1,5-cyclooctadiene]dirhodium ,  1,1′-(1S)-[1,1′-Binaphthalene]-2,2′-diylbis[1,1-bis(4-methylphenyl)phosphine Solvents: Dichloromethane ;  30 min, rt
1.2 Reagents: Hydrogen Solvents: Dichloromethane ;  50 bar, rt
2.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
An efficient synthesis of chiral cyclic β-amino acids via asymmetric hydrogenation
Pousset, Cyrille; et al, Synlett, 2004, (15), 2766-2770

Production Method 9

26690-80-2 26690-80-2
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Tetrabutylammonium iodide ,  Sodium hydroxide Solvents: Dichloromethane ;  rt; 15 h, rt
2.1 Catalysts: (SP-5-41)-[1,3-Bis(2,4,6-trimethylphenyl)-2-imidazolidinylidene]dichloro[[2-(1-m… Solvents: Dichloromethane ;  15 h, rt
3.1 Solvents: Chloroform ;  rt → -50 °C
3.2 Reagents: Benzoic acid Catalysts: (2S)-2-[Bis[3,5-bis(trifluoromethyl)phenyl][(trimethylsilyl)oxy]methyl]pyrrolidi… Solvents: Chloroform ;  70 h, -50 °C → -30 °C
3.3 Reagents: Sodium borohydride Solvents: Methanol ;  0 °C; 30 min, 0 °C
3.4 Reagents: Ammonium chloride Solvents: Water ;  0 °C
Reference
Enantioselective Organocatalytic Intramolecular Aza-Michael Reaction: a Concise Synthesis of (+)-Sedamine, (+)-Allosedamine, and (+)-Coniine
Fustero, Santos; et al, Organic Letters, 2007, 9(25), 5283-5286

Production Method 10

61020-09-5 61020-09-5
762-72-1 762-72-1
813433-76-0 813433-76-0
Reaction Conditions
1.1 Reagents: Titanium tetrachloride Solvents: Dichloromethane ;  -30 °C; 15 min, -30 °C; -30 °C → 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium chloride Solvents: Water
2.1 Reagents: Ozone Solvents: Methanol ,  Dichloromethane ;  rt → -78 °C; 10 h, -78 °C
2.2 Reagents: Formic acid ,  Hydrogen peroxide Solvents: Water ;  0.5 h, reflux; 12 h, rt
2.3 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane ;  3 h, reflux
3.1 Reagents: Acetyl chloride Solvents: Ethanol
3.2 Reagents: Hydrochloric acid Solvents: Methanol ;  36 h, rt
3.3 Reagents: Triethylamine Solvents: Dichloromethane ;  30 h, rt; rt → 40 °C; 4 h, 40 °C
4.1 Reagents: Hydrochloric acid Catalysts: Triacylglycerol lipase Solvents: Tetrahydrofuran ,  Water ;  pH 7, 25 °C
4.2 Reagents: Sodium hydroxide Solvents: Water ;  10 h, pH 7, 25 °C; pH 8, rt
4.3 Reagents: Hydrogen ion Solvents: Water ;  pH 2, rt
5.1 Reagents: Diisobutylaluminum hydride Solvents: Diethyl ether ,  Toluene ;  1 h
Reference
Enzymatic resolution of cyclic N-Boc protected β-amino acids
Pousset, Cyrille; et al, Tetrahedron: Asymmetry, 2004, 15(21), 3407-3412

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Raw materials

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Preparation Products

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate Related Literature

Additional information on tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate

Comprehensive Guide to tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 813433-76-0)

tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate (CAS No. 813433-76-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This chiral morpholine derivative is widely utilized as a key intermediate in the synthesis of bioactive molecules, particularly in the development of drug candidates and small-molecule therapeutics. Its unique structural features, including the tert-butyl ester and hydroxyethyl side chain, make it a versatile building block for medicinal chemistry applications.

The compound's morpholine ring and carboxylate group contribute to its stability and reactivity, enabling its use in peptide coupling reactions and asymmetric synthesis. Researchers often employ tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate in the preparation of protease inhibitors, kinase modulators, and other targeted therapies. Its chiral center at the 3-position (S-configuration) is particularly valuable for creating enantiomerically pure compounds, which is crucial for drug efficacy and safety.

In recent years, the demand for high-purity chiral intermediates like tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate has surged due to advancements in personalized medicine and precision drug design. The compound's compatibility with green chemistry principles and sustainable synthesis methods has also made it a topic of interest in environmentally friendly pharmaceutical production. Many researchers are exploring its potential in bioconjugation and prodrug development, aligning with current trends in drug delivery optimization.

The synthesis of tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate typically involves stereoselective reactions and protective group strategies to maintain the integrity of its functional groups. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural confirmation. The compound's physicochemical properties, including solubility and stability under various conditions, are well-documented to facilitate its application in diverse research settings.

From a commercial perspective, tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate is available through specialized chemical suppliers and custom synthesis providers. Its market growth is driven by the expanding pharmaceutical outsourcing sector and increasing investment in innovative drug discovery. Quality control measures, such as GMP-compliant manufacturing and rigorous analytical testing, ensure its suitability for preclinical studies and API development.

Future research directions for tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate may include its application in biodegradable polymers and smart materials, reflecting the growing intersection between pharmaceutical chemistry and materials science. Its potential role in catalysis and organocatalysis is another area of exploration, particularly for atom-economical reactions in sustainable chemistry.

For researchers working with chiral building blocks, understanding the handling and storage requirements of tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate is crucial. Proper moisture control and temperature management can preserve its chemical integrity, while compatibility studies help determine its behavior in various solvent systems. These practical considerations are essential for maximizing the compound's utility in complex synthetic pathways.

The scientific literature contains numerous references to tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate in the context of structure-activity relationship (SAR) studies and lead compound optimization. Its structural flexibility allows for diverse modifications, making it valuable for library synthesis in high-throughput screening campaigns. As drug discovery paradigms evolve toward fragment-based design and computational modeling, this compound's relevance continues to grow.

In educational settings, tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate serves as an excellent example for teaching stereochemistry principles and protective group chemistry. Its synthesis challenges students to apply knowledge of asymmetric induction and multistep organic transformations, making it a valuable tool for advanced organic chemistry training.

Looking ahead, the development of more efficient synthetic routes to tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate remains an active area of research, with focus on catalytic methods and waste-reduction strategies. The compound's role in emerging fields like chemical biology and therapeutic target validation further underscores its importance in contemporary scientific research.

813433-76-0 (tert-butyl (3S)-3-(2-hydroxyethyl)morpholine-4-carboxylate) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.